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Compound of Interest

Compound Name: Tecoflex

Cat. No.: B1226596

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals working with Tecoflex™, a family of aliphatic
polyether-based thermoplastic polyurethanes (TPUs). Adherence to these procedures is
essential for ensuring a safe laboratory environment.

Hazard Identification

Under standard conditions, Tecoflex™ is not considered a hazardous material.[1] The primary
risks are associated with thermal processing, such as extrusion or injection molding, which can
release vapors.[1][2]

» Thermal Decomposition: Heating the polymer may release vapors. It is crucial for the end-
user (fabricator) to implement necessary precautions like mechanical ventilation and
respiratory protection to safeguard employees from exposure.[1][2]

e Molten Polymer: Contact with heated or molten Tecoflex™ can cause severe thermal burns.
e Dust Formation: Loading and unloading operations may generate nuisance dust.

o Combustibility: As a thermoplastic polymer, Tecoflex™ can burn. It should be protected from
open flames and other ignition sources. Thermal decomposition or combustion may release
carbon oxides and other toxic gases.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to minimize exposure to potential hazards. The
required equipment varies depending on the specific handling procedure.

Situation Required PPE Rationale
) ) » Safety glasses with side- ]
Handling Solid Pellets at ) To prevent eye contact with
) shieldse Standard work gloves ) ) )
Ambient Temperature _ dust and minor skin abrasions.
(optional)

» Safety glasses with side-

] shields or chemical splash To protect against splashes of
Melt Processing (e.g., )
) o ) gogglese Thermal-resistant molten polymer and process
Extrusion, Injection Molding) )
glovese Lab coat or protective vapors.[1]

suit

» Approved respirator (if

Operations Generating Dust or  ventilation is inadequate)s To prevent inhalation of dust or
Vapors Safety glasses with side- processing fumes.[3]
shields

Note: Always ensure eyewash stations and safety showers are readily accessible near the
workstation location.[2]

Operational Plan: Safe Handling Protocols

Receiving and Storage:

o Store Tecoflex™ in a dry, cool, and well-ventilated area, away from direct sunlight and
sources of heat.[1]

o Keep containers tightly sealed until ready for use. If a container has been opened, it must be
carefully resealed and stored upright to prevent leakage.[1]

Handling Solid Pellets:

e Avoid breathing any dust that may form during handling.
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e Observe good industrial hygiene practices; wash hands thoroughly after handling and before
eating, drinking, or smoking.[2]

» Prohibit eating, drinking, and smoking in processing areas.[2]
Melt Processing:

 All operations that emit fumes or vapors, including thermo-forming, heat joining, or cutting,
must be conducted under well-ventilated conditions to control exposure.[2]

o Be aware that electrostatic buildup can occur when transferring the product. This can create
a spark sufficient to ignite flammable liquid vapors.

» For specific processing temperature ranges, refer to the manufacturer's processing guides.

[4]

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
e Eye Contact:

o Solid Material: Flush eyes with plenty of water. Check for and remove any contact lenses.
If irritation occurs, seek medical attention.[1]

o Molten Material: If hot melted material splashes into the eyes, immediately flush with water
for 15 minutes while holding the eyelids open. Seek immediate medical attention.

e Skin Contact:

o Solid Material: Wash the affected area with soap and water. If skin irritation develops, get
medical attention.

o Molten Material: Do not attempt to remove the polymer from the skin. Immediately flush
the area with large amounts of cold water or submerge it in cold water. Pack with ice. Seek
immediate medical attention.

e |nhalation:
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o If adverse effects are observed from inhaling dust or vapors, move the exposed person to
fresh air. If symptoms occur, seek medical attention.[1]

e Ingestion:

o If the material has been swallowed and the person is conscious, give small quantities of
water to drink. Do not induce vomiting unless directed by medical personnel.[1]

Disposal Plan

The generation of waste should be minimized whenever possible.[2]

e Product Disposal: Dispose of surplus and non-recyclable Tecoflex™ products through a
licensed waste disposal contractor.[2] Disposal must comply with all environmental
protection and waste disposal legislation and any regional or local authority requirements.[2]

o Container Disposal: Empty containers or liners may retain product residues and should be

disposed of in a safe way.[2]

o Environmental Precautions: Avoid the dispersal of spilled material and runoff into sail,
waterways, drains, and sewers.[2] Chemicals in Tecoflex™ are generally not readily
available for environmental release as they are bound within the polymer matrix.[2]

Process Workflow for Handling Tecoflex™
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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